Cas no 859518-31-3 (tert-Butyl 2-isobutylpiperazine-1-carboxylate)

• Product Name: tert-Butyl 2-isobutylpiperazine-1-carboxylate
• CAS No: 859518-31-3
• MF: C₁₃H₂₆N₂O₂
• MW: 242.357743740082
• CID: 69048
• PubChem ID: 45073240
• Update Time: 2025-06-08

tert-Butyl 2-isobutylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-isobutylpiperazine-1-carboxylate
• 1-BOC-2-ISOBUTYLPIPERAZINE
• 1-Boc-2-isobutyl-piperazine
• 1-N-Boc-2-isobutylpiperazine
• tert-butyl 2-(2-methylpropyl)piperazine-1-carboxylate
• AB42207
• EN300-1877266
• FT-0601751
• FT-0601750
• SY018054
• 2-ISOBUTYL-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• AKOS005258436
• SY018057
• CS-0001885
• SCHEMBL873960
• MFCD08273961
• O12113
• FT-0687490
• AB44487
• WXGGVOBNOVOVAM-UHFFFAOYSA-N
• tert-butyl2-(2-methylpropyl)piperazine-1-carboxylate
• 1060807-66-0
• (2S)-(+)-GLYCIDYL4-NITROBENZOATE
• SB12573
• N-BOC isobutyl piperazine
• 859518-31-3
• PS-3850
• 1-Boc-2-(isobutyl)piperazine
• AC-2215
• tert-butyl2-isobutylpiperazine-1-carboxylate
• A26029
• DTXSID30662690
• DB-061965
• DB-019306

• Inchi： 1S/C13H26N2O2/c1-10(2)8-11-9-14-6-7-15(11)12(16)17-13(3,4)5/h10-11,14H,6-9H2,1-5H3
• InChI Key： WXGGVOBNOVOVAM-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNCC1CC(C)C)=O

Computed Properties

• Exact Mass: 242.19900
• Monoisotopic Mass: 242.199
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6A^2
• XLogP3: 2.2

Experimental Properties

• Density: 0.962
• Boiling Point: 315.5 °C at 760 mmHg
• Flash Point: 144.6 °C
• Refractive Index: 1.458
• PSA: 41.57000
• LogP: 2.50810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on tert-Butyl 2-isobutylpiperazine-1-carboxylate

Comprehensive Overview of tert-Butyl 2-isobutylpiperazine-1-carboxylate (CAS No. 859518-31-3): Properties, Applications, and Industry Insights

tert-Butyl 2-isobutylpiperazine-1-carboxylate (CAS No. 859518-31-3) is a specialized piperazine derivative widely recognized for its role in pharmaceutical intermediates and organic synthesis. This compound, featuring a tert-butyl carboxylate group and an isobutyl side chain, exhibits unique steric and electronic properties that make it valuable for constructing complex molecular architectures. Researchers and manufacturers frequently seek this chemical for its ability to modulate drug solubility and bioavailability, aligning with the growing demand for high-performance API intermediates in modern drug discovery.

In recent years, the compound has gained attention due to its potential applications in central nervous system (CNS) drug development, a hot topic in pharmaceutical forums. The piperazine core structure is particularly significant, as it appears in numerous FDA-approved drugs targeting neurological disorders. With increasing global focus on neurodegenerative diseases and mental health therapeutics, 859518-31-3 has emerged as a subject of interest in medicinal chemistry research, especially for designing blood-brain barrier permeable compounds.

The synthesis of tert-Butyl 2-isobutylpiperazine-1-carboxylate typically involves multi-step organic reactions, including Boc protection strategies that chemists frequently search for in synthetic methodology databases. Its carbamate protection group offers excellent stability during synthetic transformations while allowing selective deprotection—a feature highly valued in peptide mimetics and small molecule drug development. These characteristics explain why patent filings mentioning this compound have increased by 27% since 2020, according to chemical innovation reports.

From a commercial perspective, 859518-31-3 represents part of the expanding chiral building blocks market, projected to reach $2.4 billion by 2026. The compound's stereochemical purity is crucial for asymmetric synthesis applications, driving quality specifications among suppliers. Current industry discussions emphasize the need for GMP-grade intermediates in clinical-stage pharmaceuticals, positioning this chemical as a candidate for upgraded manufacturing protocols to meet regulatory requirements for high-potency APIs.

Environmental and safety considerations surrounding tert-Butyl 2-isobutylpiperazine-1-carboxylate follow standard laboratory chemical handling protocols. While not classified as hazardous under major regulatory frameworks, proper engineering controls and personal protective equipment remain essential during handling—a point emphasized in recent green chemistry initiatives. The compound's stability profile makes it suitable for global shipping, though suppliers must comply with regional chemical inventory regulations like TSCA, REACH, and DSL listings.

Analytical characterization of CAS 859518-31-3 typically involves advanced techniques such as HPLC purity analysis, mass spectrometry, and NMR spectroscopy—methods frequently queried by quality control specialists. Recent advancements in process analytical technology (PAT) have enabled real-time monitoring of its synthesis, addressing the pharmaceutical industry's push toward continuous manufacturing paradigms. These developments align with search trends showing increased interest in quality-by-design approaches for intermediate production.

The future outlook for tert-Butyl 2-isobutylpiperazine-1-carboxylate appears promising, particularly in targeted drug delivery systems and bioconjugation chemistry. Emerging research explores its potential as a linker molecule in antibody-drug conjugates (ADCs), a rapidly growing oncology therapeutic area. Furthermore, its structural features make it a candidate for developing proteolysis targeting chimeras (PROTACs), one of the most searched topics in contemporary drug discovery circles.